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Compound of Interest

Compound Name: DQP-997-74
Cat. No.: B12370085
Get Quote
\ J

An In-depth Analysis of a Selective GIuUN2C/D Negative Allosteric Modulator

This technical guide provides a comprehensive overview of DQP-997-74, a potent and
selective negative allosteric modulator (NAM) of N-methyl-D-aspartate receptors (NMDARS)
containing the GIuN2C or GIuN2D subunits. This document is intended for researchers,
scientists, and drug development professionals interested in the therapeutic potential of
targeting these specific NMDAR subtypes in various neurological disorders.

Core Compound Properties

DQP-997-74, also known as (S)-(-)-2i, is a dihydroquinoline-pyrazoline derivative with the CAS
Number 2377187-09-0.[1][2] It has demonstrated significant potential in preclinical studies for
conditions such as epilepsy.[1][2][3][4]
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Property Value Source
CAS Number 2377187-09-0 [1][2]
Molecular Formula C28H19CI2F2N304 [5]
Molecular Weight 570.37 g/mol [1][5]
Appearance Solid, Off-white to light yellow [1]
Solubility Soluble in DMSO [2]

Pharmacological Profile

DQP-997-74 functions as a selective negative allosteric modulator of NMDARSs, with a
pronounced selectivity for those containing the GIuN2C and GluN2D subunits.[1][5][6] This
selectivity is a key feature, offering the potential for targeted therapeutic intervention with a
reduced risk of side effects associated with non-selective NMDAR antagonists.

Target IC50 Selectivity Source
GIluN2C 0.069 pM (69 nM) >100-fold vs. GIUN2A [L1[31[4115]
GIuN2D 0.035 puM (35 nM) >300-fold vs. GIUN2B  [1][3][4][5]
GIuN2A 5.2 UM - [1][3][4]
GIuN2B 16 UM - [11[3][4]

The compound exhibits no significant effects on AMPA, kainate, or GIuN1/GIuN3 receptors,
further highlighting its specificity.[3][4][7]

Mechanism of Action

DQP-997-74's mechanism of action is characterized by its glutamate-dependent inhibition. It
acts synergistically with the agonist glutamate, showing a time-dependent increase in its
inhibitory potency.[1][3][7] This suggests that the compound's binding affinity to the NMDAR
complex is enhanced in the presence of glutamate, which could be particularly effective in
conditions of excessive glutamatergic activity.[3][4]
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The binding of DQP-997-74 to the GIuN2D subunit has been shown to selectively decouple
linker tension, providing insights into subtype-selective targeting for cognitive modulation.[8]
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Mechanism of DQP-997-74 action on a GIuN1/GluN2D NMDAR.

Experimental Protocols
In Vivo Pharmacokinetic Studies

Pharmacokinetic properties of DQP-997-74 have been evaluated in C57BI/6 mice.[7][9]
« Intraperitoneal (IP) Administration:[7][9]

o Dose: 10 mg/kg

o Vehicle: 50:50 PEG400/H20

o Results: The concentration of DQP-997-74 in the brain remained low, with a Cmax of 23
ng/g.[7][9]

e Intravenous (1V) Administration:[7][9]
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o Dose: 5 mg/kg
o Vehicle: 5% N-methyl-2-pyrrolidine, 5% Solutol HS-15, and 90% saline

o Results: IV administration resulted in an even lower brain Cmax of 14 ng/g at 15 minutes
and a plasma Cmax of 642 ng/mL at 15 minutes, which rapidly decreased.[7][9]

These studies indicate that while DQP-997-74 does penetrate the blood-brain barrier, its brain
exposure is limited, suggesting that prodrug strategies may be necessary to enhance its
therapeutic potential for central nervous system disorders.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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